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Compound of Interest

Sodium 3-Methyl-2-oxobutanoic
acid-13C2

cat. No.: B15572931

Compound Name:

Proper Disposal of Sodium 3-Methyl-2-
oxobutanoic acid-13C2

Essential Safety and Logistical Information for Laboratory Professionals

The proper disposal of laboratory chemicals is a critical aspect of ensuring a safe working
environment and maintaining environmental compliance. This document provides detailed
procedural guidance for the disposal of Sodium 3-Methyl-2-oxobutanoic acid-13C2, a stable
isotope-labeled compound. Adherence to these protocols is essential for researchers,
scientists, and drug development professionals.

Key Safety and Disposal Information

The Safety Data Sheet (SDS) for Sodium 3-methyl-2-oxobutanoate-13C2,d indicates that it is
not classified as a hazardous substance or mixture[1]. Compounds labeled with stable
isotopes, such as Carbon-13, are not radioactive and typically do not necessitate special
disposal procedures beyond those required for the unlabeled chemical[2]. Therefore, the
disposal of Sodium 3-Methyl-2-oxobutanoic acid-13C2 should be managed in the same
manner as common, non-hazardous chemical waste, in accordance with local, state, and
federal regulations[2][3].

Quantitative Data Summary
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For quick reference, the following table summarizes the key physical and chemical properties
of the unenriched compound, 3-Methyl-2-oxobutanoic acid, and the hazard information for the
isotopically labeled sodium salt.

Property Value Source

] Sodium 3-methyl-2-
Chemical Name MedChemExpress
oxobutanoate-13C2,d

CAS Number 1216972-87-0 MedChemExpress
Molecular Formula C313C2H6DNa03 MedChemExpress
Molecular Weight 141.09 g/mol MedChemExpress
o Not a hazardous substance or
Hazard Classification ] MedChemExpress|[1]
mixture
Physical State Solid Fisher Scientific[4]

. . 227 - 231 °C/440.6 - 447.8 °F . S
Melting Point ] Fisher Scientific[4][5]
(unlabeled sodium salt)

Solubility Soluble in water PubChem][6]

Experimental Protocols: Disposal Procedure

Follow these step-by-step instructions for the proper disposal of Sodium 3-Methyl-2-
oxobutanoic acid-13C2:

« Personal Protective Equipment (PPE): Before handling the material, ensure you are wearing
appropriate PPE, including safety glasses, a lab coat, and chemical-resistant gloves.

¢ Waste Characterization: Confirm that the waste contains only Sodium 3-Methyl-2-
oxobutanoic acid-13C2 and is not mixed with any hazardous substances. If it is mixed with
other chemicals, the disposal procedure must be re-evaluated based on the hazards of all
components.

e Containerization:
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o Place the solid waste into a designated, leak-proof, and clearly labeled non-hazardous
chemical waste container.

o If the material is in solution, it may be permissible to dispose of it down the drain with
copious amounts of water, provided this is in accordance with your institution's and local
wastewater regulations for non-hazardous chemical waste. Always verify institutional
policies first.

o Labeling: Label the waste container clearly with the full chemical name: "Sodium 3-Methyl-
2-oxobutanoic acid-13C2 waste".

o Storage: Store the waste container in a designated waste accumulation area, away from
incompatible materials.

» Disposal Request: Arrange for the disposal of the non-hazardous chemical waste through
your institution's Environmental Health and Safety (EHS) office or designated waste
management provider.

Logical Decision-Making for Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Sodium 3-Methyl-2-oxobutanoic acid-13C2.
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Caption: Disposal decision workflow for Sodium 3-Methyl-2-oxobutanoic acid-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium 3-Methyl-2-oxobutanoic acid-13C2 proper
disposal procedures]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15572931#sodium-3-methyl-2-oxobutanoic-acid-
13c2-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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